![molecular formula C24H36O2Si B3059075 1-Octanol, 8-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- CAS No. 94124-45-5](/img/structure/B3059075.png)
1-Octanol, 8-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-
Overview
Description
“1-Octanol, 8-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-” is a chemical compound . It is a versatile compound that finds applications in diverse scientific research. Its unique properties make it a valuable ingredient in various experiments, facilitating breakthroughs in fields like chemistry, biology, and material science.
Scientific Research Applications
Inhibiting Fungal Growth
This compound has shown potential in controlling the growth of Aspergillus flavus , a fungus that causes spoilage in postharvest agro-products and perishable foods . The plant volatile 1-octanol has been found to inhibit the germination of A. flavus spores . This could be a significant application in the agriculture industry, helping to reduce food waste and improve food safety.
Extraction and Separation of Zirconium
1-Octanol has been used in the extraction and separation of zirconium . The process involves the dissolution of metal basic carbonates in hydrochloric acid in the presence of potassium fluoride, using 1-octanol as an extractant . This method could be particularly useful in the mining and metallurgy industries.
Organic Synthesis
The compound is commonly used as an intermediate in organic synthesis. Its unique properties make it a valuable ingredient in various experiments, facilitating breakthroughs in fields like chemistry, biology, and material science.
Biological Properties
Studies have shown that the compound can be used to deliver drugs to specific tissues and organs in a controlled and targeted manner. This makes it a promising candidate for drug delivery systems, potentially improving the efficacy of treatments and reducing side effects.
Toxicity and Safety in Scientific Experiments
The compound has been studied for its toxicity and safety in scientific experiments. Understanding these properties is crucial for ensuring the safe and effective use of the compound in various applications.
Physical and Chemical Properties
The compound’s physical and chemical properties, such as its appearance, molecular weight, density, boiling point, and solubility, have been studied . These properties can influence how the compound behaves in different environments and applications.
Mechanism of Action
The mechanism of action for “1-Octanol, 8-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-” is not specified in the search results. It is known to be used in diverse scientific research.
Safety and Hazards
properties
IUPAC Name |
8-[tert-butyl(diphenyl)silyl]oxyoctan-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H36O2Si/c1-24(2,3)27(22-16-10-8-11-17-22,23-18-12-9-13-19-23)26-21-15-7-5-4-6-14-20-25/h8-13,16-19,25H,4-7,14-15,20-21H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVJBVHWHHVPFAS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCCCCCCCCO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H36O2Si |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10459282 |
Source
|
| Record name | 1-Octanol, 8-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10459282 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
384.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
94124-45-5 |
Source
|
| Record name | 1-Octanol, 8-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10459282 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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